Cas no 91837-45-5 (1-(tert-butyl) 2-(1,3-dioxoisoindolin-2-yl) (S)-pyrrolidine-1,2-dicarboxylate)

• Product Name: 1-(tert-butyl) 2-(1,3-dioxoisoindolin-2-yl) (S)-pyrrolidine-1,2-dicarboxylate
• CAS No: 91837-45-5
• MF: C₁₈H₂₀N₂O₆
• MW: 360.361205101013
• CID: 4760673
• Update Time: 2025-09-21

1-(tert-butyl) 2-(1,3-dioxoisoindolin-2-yl) (S)-pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• A934535
• 1-(tert-butyl) 2-(1,3-dioxoisoindolin-2-yl) (S)-pyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C18H20N2O6/c1-18(2,3)25-17(24)19-10-6-9-13(19)16(23)26-20-14(21)11-7-4-5-8-12(11)15(20)22/h4-5,7-8,13H,6,9-10H2,1-3H3/t13-/m0/s1
• InChI Key： MHUZLKBWHOQGIW-ZDUSSCGKSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 602
• XLogP3: 2.4
• Topological Polar Surface Area: 93.2